Cas no 31835-63-9 (4-Cyano-4'-nitrodiphenyl)

4-Cyano-4'-nitrodiphenyl structure

Product Name:4-Cyano-4'-nitrodiphenyl

CAS No:31835-63-9

Molecular Formula:C₁₃H₈N₂O₂

Molecular Weight:224.21482

MDL:MFCD00191623

CID:300085

PubChem ID:87566316

4-Cyano-4'-nitrodiphenyl Properties

Names and Identifiers

- [1,1'-Biphenyl]-4-carbonitrile,4'-nitro-
- 4-Cyano-4'-nitrobiphenyl
- 4-Cyano-4'-nitrodiphenyl
- 4-(4-nitrophenyl)benzonitrile
- 4-(p-aminophenyl)benzonitrile
- 4'-cyano-4-nitrobiphenyl
- 4'-nitro-1,1'-biphenyl-4-carbonitrile
- 4-nitro-4'-cyanobiphenyl
- p-NCC6H4C6H4NO2
- 31835-63-9
- T70762
- AS-64089
- CS-0323607
- 4'-Nitro-biphenyl-4-carbonitrile
- DTXSID80409416
- AKOS024342498
- SCHEMBL2961542
- 4'-nitro-[1,1'-biphenyl]-4-carbonitrile
- 4'-nitrobiphenyl-4-carbonitrile
- 4-cyano-4'-nitro-biphenyl
- QHWXJDVNOZETQM-UHFFFAOYSA-N
- +Expand
- MDL： MFCD00191623
- InChIKey： QHWXJDVNOZETQM-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H8N2O2/c14-9-10-1-3-11(4-2-10)12-5-7-13(8-6-12)15(16)17/h1-8H
- SMILES： C1=C(C=CC(=C1)C2=CC=C(C=C2)[N+](=O)[O-])C#N

Computed Properties

Exact Mass: 224.05900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 224.058577502g/mol
Heavy Atom Count: 17
Complexity: 312
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 69.6Å²

Experimental Properties

LogP: 3.65668
PSA: 69.61000
Refractive Index: 1.641
Boiling Point: 410.8°C at 760 mmHg
Melting Point: 198.0 to 202.0 deg-C
Flash Point: 202.2°C
Color/Form: Not determined
Solubility: Not determined
Density: 1.3

4-Cyano-4'-nitrodiphenyl Security Information

Symbol: GHS07
Safety Instruction： S22; S36/37/39
Risk Phrases：R20/21/22
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Prompt：warning
Risk Phrases： 20/21/22

4-Cyano-4'-nitrodiphenyl Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Cyano-4'-nitrodiphenyl Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB67308-250mg	4-Cyano-4'-nitrodiphenyl	31835-63-9	>98.0%(GC)	250mg	$234.00
Aaron	AR003LY0-250mg	4'-Nitro-[1,1'-biphenyl]-4-carbonitrile	31835-63-9		250mg	$264.00
Alichem	A019115182-5g	4'-Nitro-[1,1'-biphenyl]-4-carbonitrile	31835-63-9	95%	5g	$865.08	2023-09-02
Ambeed	A241314-1g	4'-Nitro-[1,1'-biphenyl]-4-carbonitrile	31835-63-9	95+%	1g	$179.0
Crysdot LLC	CD12084273-5g	4'-Nitro-[1,1'-biphenyl]-4-carbonitrile	31835-63-9	95+%	5g	$793	2024-07-24
eNovation Chemicals LLC	D748315-1g	4'-Nitro-[1,1'-biphenyl]-4-carbonitrile	31835-63-9	98.0%	1g	$425	2022-05-25
TRC	C995275-10mg	4-Cyano-4'-nitrodiphenyl	31835-63-9		10mg	$ 50.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1394277-200mg	4'-Nitro-[1,1'-biphenyl]-4-carbonitrile	31835-63-9	95+%	200mg	￥617.00	2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C870020-200mg	4-Cyano-4'-nitrodiphenyl	31835-63-9	98%	200mg	￥525.60	2022-09-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C1301-1g	4-Cyano-4'-nitrodiphenyl	31835-63-9	98.0%(GC)	1g	￥1130.0	2022-06-10

4-Cyano-4'-nitrodiphenyl Synthesis

4-Cyano-4'-nitrodiphenyl Related Literature

1. Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet†

Saara Kaski,Heikki Häkkänen,Jouko Korppi-Tommola J. Anal. At. Spectrom., 2004,19, 474-478
2. Front cover

Chem. Commun., 2021,57, 11723-11723
3. Tools for overcoming reliance on energy-based measures in chemistry: a tutorial review†

Steven R. Kirk,Samantha Jenkins Chem. Soc. Rev., 2023,52, 5861-5874
4. Dynamic structure of unentangled polymer chains in the vicinity of non-attractive nanoparticles†

Ying Li,Martin Kröger Soft Matter, 2014,10, 1723-1737
5. First example of “click” copper(i) catalyzed azide-alkynecycloaddition in supercritical carbon dioxide: application to the functionalization of aliphatic polyesters

Bruno Grignard,Stephanie Schmeits,Raphaël Riva,Christophe Detrembleur,Philippe Lecomte,Christine Jérôme Green Chem., 2009,11, 1525-1529
6. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
7. Journal of the Royal Institute of Chemistry. July 1958

J. R. Inst. Chem., 1958,82, 441-508
8. Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†

Wenhua Fu,Chuang Liu,Yu Wang,Zhendong Wang RSC Adv., 2022,12, 14183-14189
9. Recent progress in the electron paramagnetic resonance study of polymers

Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
10. Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†

Amy V. Mueller,Harold F. Hemond Environ. Sci.: Processes Impacts, 2016,18, 590-599

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:31835-63-9)4-Cyano-4'-nitrodiphenyl

Purity:99%

Quantity:1g

Price($):161.0